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Introduction
In the field of forensic science, the precision and accuracy of evidence collection are

paramount. Impression materials, traditionally used in dentistry, have found a valuable

application in forensic investigations for capturing detailed replicas of various types of physical

evidence. Cavex Holland BV, a leading manufacturer of dental impression materials, offers a

range of high-quality alginate and silicone-based products that are well-suited for forensic

applications. Their dimensional stability, high detail reproduction, and ease of use make them

ideal for preserving transient evidence such as bite marks, tool marks, and other imprints.

This document provides detailed application notes and protocols for the use of Cavex
impression materials in forensic science, aimed at researchers, scientists, and professionals

involved in forensic analysis and evidence collection.
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Key Applications in Forensic Science
Cavex impression materials can be effectively utilized in a variety of forensic applications,

including:

Forensic Odontology: Creating detailed impressions of bite marks on victims or inanimate

objects for comparison with dental records of suspects.

Tool Mark Analysis: Capturing microscopic details of tool marks left at a crime scene for

identification and comparison with suspect tools.

Fingerprint Lifting: Lifting latent fingerprints from textured or irregular surfaces where

traditional powdering and lifting techniques may be less effective.

Replication of Other Evidence: Creating casts of footprints, tire tracks, and other indented

impressions in various substrates.

Properties of Cavex Impression Materials
The selection of an appropriate impression material is critical for achieving accurate and

reliable forensic replicas. Cavex offers a range of alginate impression materials with varying

properties suitable for different forensic scenarios. The key characteristics of some of these

materials are summarized below.
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Property Cavex CA37
Cavex
Impressional

Cavex
ColorChange

Cavex Cream
Alginate

Detail

Reproduction
50 µm 25 µm 25 µm 5 µm

Setting Time

Normal Set: 90

secFast Set: 60

sec

Normal Set: 90

secFast Set: 60

sec

Fast Set: 60 sec
Normal Set: 90

sec

Dimensional

Stability

Recommended

for immediate

pouring.[1]

Shows significant

changes after 24

hours.[1][2]

Can be poured

within 48 hours.

Stable for up to

nine days without

loss of

dimensional

stability.[3]

Remained

dimensionally

stable over 96

hours in one

study.[4]

Recommended

for immediate

pouring.[1]

Key Features
All-purpose, high

tear strength.[5]

High elasticity

and tear

resistance.[1]

Color-changing

indicator for

mixing and

setting phases.

[3]

Creamy

consistency,

scannable.[3]

Experimental Protocols
The following protocols provide a detailed methodology for the application of Cavex impression

materials in key forensic investigations.

Protocol 1: Bite Mark Impressioning on Skin
This protocol outlines the procedure for creating a detailed impression of a bite mark on human

skin using Cavex ColorChange alginate, which is chosen for its high dimensional stability,

allowing for delayed pouring if necessary.

Materials:
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Cavex ColorChange Alginate

Distilled water at room temperature

Flexible mixing bowl and spatula

Impression tray or custom-made frame to surround the bite mark

Camera with a scale for documentation

Procedure:

Documentation: Photograph the bite mark with an ABFO No. 2 scale placed alongside it.

Preparation: Gently clean the area around the bite mark, being careful not to disturb the

injury itself. Place the impression tray or frame around the bite mark to contain the

impression material.

Mixing: Following the manufacturer's instructions, mix the Cavex ColorChange powder with

distilled water in the mixing bowl. The material will change color to indicate the correct mixing

and setting times.

Application: Apply the mixed alginate to the bite mark, ensuring it flows into all the

indentations and contours.

Setting: Allow the material to set completely. The color change will indicate when the material

is fully set.

Removal: Carefully remove the set impression from the skin.

Storage and Pouring: To ensure dimensional accuracy, the impression should be stored in a

sealed plastic bag with a few drops of water to maintain 100% humidity.[4] Pour the cast with

dental stone as soon as possible, ideally within the time frame established for its dimensional

stability.

Experimental Workflow for Bite Mark Impressioning
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Pre-Impression Impression Post-Impression

1. Photograph Bite Mark
(with ABFO scale)

2. Prepare Skin Surface
(Cleanse and frame) 3. Mix Cavex ColorChange 4. Apply Material to Bite Mark 5. Allow Alginate to Set 6. Remove Impression 7. Store in 100% Humidity 8. Pour with Dental Stone

Pre-Casting Casting Post-Casting

1. Photograph Tool Mark
(with scale)

2. Prepare Surface
(Clean and apply release agent if needed) 3. Mix Cavex Cream Alginate 4. Apply to Tool Mark 5. Allow Alginate to Set 6. Remove Impression 7. Immediate Pouring

with Dental Stone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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